![molecular formula C25H25N5O3 B2363040 N-(3,4-dimethylphenyl)-2-methyl-5-[5-(pyrrolidin-1-ylcarbonyl)-1,3,4-oxadiazol-2-yl]thiophene-3-sulfonamide CAS No. 1251551-01-5](/img/structure/B2363040.png)
N-(3,4-dimethylphenyl)-2-methyl-5-[5-(pyrrolidin-1-ylcarbonyl)-1,3,4-oxadiazol-2-yl]thiophene-3-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups, including a pyrrolidine ring, an oxadiazole ring, and a thiophene ring. These functional groups suggest that the compound could have interesting chemical and biological properties .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds are often synthesized through multi-step organic reactions. For example, pyrrolidine derivatives can be synthesized from α-amino acids , and oxadiazole rings can be formed through the cyclization of appropriate precursors .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrrolidine ring provides a basic nitrogen atom, the oxadiazole ring is a heterocycle containing two nitrogen atoms and an oxygen atom, and the thiophene ring contains a sulfur atom .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the pyrrolidine ring might undergo reactions at the nitrogen atom, and the thiophene ring might undergo electrophilic aromatic substitution .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar oxadiazole and pyrrolidine rings might increase its solubility in polar solvents .Scientific Research Applications
Synthesis and Applications in Anti-Cancer Research
N-(3,4-dimethylphenyl)-2-methyl-5-[5-(pyrrolidin-1-ylcarbonyl)-1,3,4-oxadiazol-2-yl]thiophene-3-sulfonamide is part of a family of compounds with significant potential in anti-cancer research. Compounds containing the 1,3,4-oxadiazole moiety, such as in the stated compound, have been actively researched for their anti-cancer properties. For instance, substituted N-[4(5-Methyl/phenyl-1,3,4-oxadiazol-2-yl)-3,6-dihydropyridin-1(2H)-yl]benzamide/benzene sulfonamides, which are related compounds, have been synthesized and explored for their anti-inflammatory and anti-cancer properties (Gangapuram & Redda, 2009).
Similarly, research has highlighted the synthesis of substituted 1,3,4-oxadiazolyl tetrahydropyridines as potential anti-cancer agents. These compounds have demonstrated moderate cytotoxicity in vitro on breast cancer cell lines, suggesting their potential as therapeutic agents in cancer treatment (Redda & Gangapuram, 2007).
Polyimide Applications
The 1,3,4-oxadiazole derivatives are also notable for their application in the synthesis of thermally stable polyimides. These polymers are characterized by their solubility in various solvents and their thermal stability, making them suitable for industrial applications. In one study, new, organo-soluble, thermally stable aromatic polyimides and poly(amide-imide) based on 2-[5-(3,5-dinitrophenyl)-1,3,4-oxadiazole-2-yl]pyridine were synthesized (Mansoori et al., 2012).
Biological Studies
1,3,4-oxadiazole derivatives are also studied for their diverse biological activities. For example, crystal structure and biological studies of 4, 5-dihydro-1,3,4-oxadiazole-2-thiones derivatives have revealed antibacterial and antioxidant activities, highlighting the potential of these compounds in pharmaceutical research (Karanth et al., 2019).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-benzyl-2-[2-(2-ethyl-6-methylanilino)-2-oxoethyl]-3-oxo-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25N5O3/c1-3-19-11-7-8-17(2)23(19)27-22(31)16-30-25(33)29-15-20(12-13-21(29)28-30)24(32)26-14-18-9-5-4-6-10-18/h4-13,15H,3,14,16H2,1-2H3,(H,26,32)(H,27,31) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GABGTEWRTDEFMQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC(=C1NC(=O)CN2C(=O)N3C=C(C=CC3=N2)C(=O)NCC4=CC=CC=C4)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25N5O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.